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Introduction
Dimethyl trisulfide (DMTS) is a volatile organic sulfur compound with the chemical formula

CH₃SSSCH₃. It is a significant contributor to the aroma profile of a wide variety of natural and

processed substances, including cooked Allium species (such as onions and leeks), brassicas,

and Limburger cheese.[1][2] DMTS is also a known malodorant, associated with the scent of

human decomposition and fungating cancer wounds.[1][3] Its potent and often unpleasant odor

makes the understanding of its human olfactory detection threshold a critical aspect for

researchers in fields ranging from food science and flavor chemistry to clinical diagnostics and

environmental science. This technical guide provides an in-depth overview of the human

olfactory detection threshold of DMTS, including quantitative data and detailed experimental

methodologies for its determination.

Quantitative Olfactory Detection Threshold Data
The olfactory detection threshold of a compound is the minimum concentration that can be

perceived by the human sense of smell. For dimethyl trisulfide, the reported values are

exceptionally low, indicating its high odor potency. The available quantitative data from

scientific literature are summarized below.
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Olfactory Detection
Threshold

Concentration (v/v) Source(s) Notes

Detection Threshold 1 part per trillion (ppt) Widely Cited[1][4]

The primary

experimental study for

this widely cited value

is not readily available

in current literature.

This value is often

referenced in

chemical databases

and encyclopedic

sources.

Odor Threshold 0.00166 ppm

Rychlik et al. (1998)

as cited by Shirasu et

al. (2011)[5][6]

This value was

referenced in a study

identifying DMTS as a

characteristic odor of

fungating cancer

wounds.

Experimental Protocols for Determining Olfactory
Threshold
The determination of olfactory detection thresholds is a complex process that requires rigorous

control of experimental conditions to ensure accuracy and reproducibility. The two primary

methodologies employed are sensory analysis with human panelists and instrumental analysis

using Gas Chromatography-Olfactometry (GC-O).

Sensory Analysis: Ascending Forced-Choice Method
(Based on ASTM E679)
This method is a standardized procedure for determining the detection threshold of a

substance by a sensory panel.

a) Panelist Selection and Training: A panel of 10-20 individuals is selected. Panelists are

screened for olfactory acuity and trained to recognize and describe various odors. They should
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be non-smokers and free of any conditions that might affect their sense of smell.

b) Sample Preparation: A stock solution of high-purity dimethyl trisulfide is prepared in an

odorless solvent (e.g., mineral oil, propylene glycol, or water, depending on the application). A

series of dilutions in the chosen solvent is then created, typically in ascending order of

concentration with a dilution factor of 2 or 3.

c) Presentation of Samples: The "three-alternative forced-choice" (3-AFC) method is commonly

used. In each trial, a panelist is presented with three samples (e.g., sniffing bottles or

olfactometers), two of which are blanks (solvent only) and one contains the DMTS dilution. The

position of the scented sample is randomized for each trial.

d) Threshold Determination: Panelists are instructed to identify the sample that is different from

the other two. The procedure starts with the lowest concentration, which is below the expected

threshold. The concentration is gradually increased until the panelist can consistently and

correctly identify the DMTS-containing sample. The individual threshold is typically defined as

the geometric mean of the last incorrect and the first correct concentration. The group threshold

is then calculated as the geometric mean of the individual thresholds.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)
GC-O combines the separation capabilities of gas chromatography with human sensory

detection. This technique is particularly useful for identifying the odor-active compounds in a

complex mixture.

a) Instrumentation: A gas chromatograph is equipped with a column suitable for separating

volatile sulfur compounds (e.g., a wax-type capillary column). The effluent from the column is

split between a chemical detector (such as a mass spectrometer or a flame photometric

detector) and a sniffing port. The sniffing port delivers a humidified stream of the effluent to a

trained assessor.

b) Sample Analysis: A sample containing DMTS is injected into the GC. As the separated

compounds elute from the column, the assessor at the sniffing port records the time and

describes the odor of each detected compound.
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c) Threshold Determination (Aroma Extract Dilution Analysis - AEDA): To determine the odor

threshold, an extract containing the odorant is serially diluted and each dilution is analyzed by

GC-O. The last dilution at which the odor of DMTS is still detectable is recorded. The flavor

dilution (FD) factor is the ratio of the initial concentration to the concentration in the last

detectable dilution. This provides a measure of the odor potency of the compound.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Gas Chromatography-Olfactometry (GC-O) Workflow
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Gas Chromatography-Olfactometry (GC-O) Workflow Diagram.
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Sensory Analysis Workflow (3-AFC Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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